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Compound of Interest

Compound Name: MIL-53(Fe)

Cat. No.: B15870265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition,

structure, and synthesis of the metal-organic framework (MOF), MIL-53(Fe). The information is

tailored for researchers, scientists, and professionals in drug development who are interested

in the application and fundamental properties of this versatile material.

Core Chemical Composition and Structure
MIL-53(Fe), which stands for Matériaux de l'Institut Lavoisier-53(Fe), is a porous crystalline

solid composed of iron(III) centers and terephthalic acid (also known as benzene-1,4-

dicarboxylic acid, BDC or H₂BDC) as the organic linker. The fundamental chemical formula for

the hydrated form is generally considered to be Fe(OH)(BDC)·H₂O.

The structure of MIL-53(Fe) is built from infinite one-dimensional chains of corner-sharing

FeO₄(OH)₂ octahedra. These inorganic chains are interconnected by the terephthalate organic

linkers, creating a three-dimensional framework with rhombic-shaped one-dimensional

channels. A key characteristic of MIL-53(Fe) is its "breathing" effect, where the framework

exhibits flexibility and can undergo significant structural changes in response to external stimuli
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such as the presence of guest molecules, temperature, and pressure. This flexibility results in

different crystalline forms, most commonly orthorhombic and monoclinic.

Quantitative Data Summary
The following tables summarize key quantitative data for MIL-53(Fe) compiled from various

studies. These values can vary depending on the synthesis method, activation procedure, and

the presence of guest molecules.

Table 1: Chemical and Physical Properties of MIL-53(Fe)

Property Value

Molecular Formula C₈H₅FeO₅

Molecular Weight 236.97 g/mol

Coordination Metal Iron (Fe³⁺)

Organic Linker Terephthalic acid (BDC)

Appearance Yellow or yellowish-brown powder

Thermal Stability Stable up to approximately 300-350°C

Table 2: Structural and Porosity Data of MIL-53(Fe)
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Parameter Reported Values

Crystal System Orthorhombic, Monoclinic

Unit Cell Parameters (Orthorhombic) a ≈ 6.9 Å, b ≈ 17.6 Å, c ≈ 12.1 Å[1]

Unit Cell Parameters (Monoclinic)

a ≈ 19.97 Å, b ≈ 14.94 Å, c ≈ 6.848 Å, β ≈

97.78°a ≈ 19.221 Å, b ≈ 15.001 Å, c ≈ 6.824 Å,

β ≈ 96.1°[2]

BET Surface Area
16.9 - 88.2 m²/g (can be influenced by synthesis

and activation)[3]

Pore Volume ~0.01 cm³/g[4]

Pore Size (Width) ~17 Å (microporous)[4]

Experimental Protocols
The synthesis of MIL-53(Fe) is most commonly achieved through solvothermal or hydrothermal

methods. The choice of synthesis conditions, such as temperature, time, and solvent, can

significantly influence the crystallinity, morphology, and porosity of the final product.

Solvothermal Synthesis Protocol
This protocol is a widely used method for producing crystalline MIL-53(Fe).

Materials:

Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

Terephthalic acid (H₂BDC)

N,N-Dimethylformamide (DMF)

Methanol (MeOH)

Deionized water

Procedure:
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Precursor Solution Preparation: In a typical synthesis, dissolve iron(III) chloride hexahydrate

(e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83 g, 5 mmol) in N,N-dimethylformamide

(DMF) (e.g., 25 mL) in a Teflon-lined autoclave.[5]

Solvothermal Reaction: Seal the autoclave and heat it in an oven at a specific temperature

(e.g., 130-150°C) for a designated period (e.g., 12-24 hours).[6]

Cooling and Collection: After the reaction, allow the autoclave to cool down to room

temperature. The resulting solid product is then collected by filtration or centrifugation.

Purification and Washing: To remove unreacted precursors and solvent molecules trapped

within the pores, the collected powder should be thoroughly washed. A common procedure

involves washing with DMF, followed by methanol and deionized water. For instance, the

product can be washed with 150 mL of methanol and 150 mL of distilled water.[5] Soaking

the material in methanol for an extended period (e.g., 24 hours) is also a common

purification step.[6]

Activation: The purified MIL-53(Fe) is then activated to remove the guest molecules from the

pores, which is crucial for achieving high surface area and porosity. This is typically done by

heating the material under vacuum at a specific temperature (e.g., 120-170°C) for a certain

duration (e.g., 12 hours).[7]

Hydrothermal Synthesis Protocol
This method is similar to the solvothermal method but uses water as the primary solvent.

Materials:

Iron(III) salt (e.g., FeCl₃·6H₂O)

Terephthalic acid (H₂BDC)

Deionized water

Optionally, a modulator such as a monocarboxylic acid can be used to control crystal growth.

Procedure:
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Precursor Mixture: Combine the iron salt and terephthalic acid in a Teflon-lined autoclave

with deionized water.

Hydrothermal Reaction: Heat the sealed autoclave in an oven at a temperature typically

ranging from 100 to 180°C for 12 to 72 hours.

Product Recovery: After cooling, the solid product is separated by filtration or centrifugation.

Washing and Drying: The product is washed with water and/or an organic solvent like

ethanol to remove impurities. Finally, the material is dried in an oven or under vacuum.

Visualizing the Synthesis Workflow
The following diagram illustrates the logical workflow of a typical solvothermal synthesis of MIL-
53(Fe).
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Caption: Solvothermal synthesis workflow for MIL-53(Fe).
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This guide provides a foundational understanding of the chemical composition and synthesis of

MIL-53(Fe). For specific applications, further optimization of the synthesis and post-synthetic

modification may be required. Researchers are encouraged to consult the primary literature for

more detailed and application-specific protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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